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Compound of Interest

Compound Name: 2,3'-Dimethylbiphenyl!

Cat. No.: B1265500

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization
of 2,3'-Dimethylbiphenyl, a significant biaryl compound. Biphenyl scaffolds are of
considerable interest in medicinal chemistry and materials science. This document outlines
detailed experimental protocols for common synthetic routes and presents key characterization
data in a structured format to facilitate research and development.

Physicochemical Properties

2,3'-Dimethylbiphenyl is a solid at room temperature with the following properties:

Property Value Reference
Molecular Formula Ci4H14 --INVALID-LINK--
Molecular Weight 182.26 g/mol --INVALID-LINK--
CAS Number 611-43-8 --INVALID-LINK--
Appearance White to off-white solid

Melting Point 42 °C

Boiling Point 273.3 °C at 760 mmHg
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Synthetic Protocols

The synthesis of unsymmetrical biphenyls like 2,3'-Dimethylbiphenyl is most commonly
achieved through cross-coupling reactions. The Suzuki-Miyaura and Negishi couplings are
particularly effective.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of C-C bonds, involving the
reaction of an organoboron compound with an organohalide, catalyzed by a palladium
complex.

Reaction Scheme:

2-Bromotoluene

Pd(PPhs)a R .
’—>( N22COs )—) 2,3'-Dimethylbiphenyl

3-Methylphenylboronic acid

2-Chlorotoluene

-
; Pd(PPhs)4 or Ni(dppe)Clz 2,3'-Dimethylbiphenyl

3-Methylphenylzinc halide
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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